![molecular formula C17H12FNO5 B5666453 7-[(2-fluorobenzyl)oxy]-4-methyl-6-nitro-2H-chromen-2-one](/img/structure/B5666453.png)
7-[(2-fluorobenzyl)oxy]-4-methyl-6-nitro-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of chromen-2-one derivatives often involves multi-step chemical reactions that may include nucleophilic substitution, reduction, and cyclization processes. For instance, the synthesis of similar compounds involves starting from basic chromen-2-one structures and introducing various functional groups through chemical reactions. These processes are critical for the targeted introduction of the fluorobenzyl and nitro groups into the chromen-2-one backbone, which significantly influences the compound's reactivity and properties (Noe, Kornilios, & Lachmann, 2003).
Molecular Structure Analysis
The molecular structure of chromen-2-one derivatives is central to their chemical behavior, including reactivity and interaction with other molecules. X-ray crystallography and NMR spectroscopy are common techniques used to elucidate these structures, revealing the spatial arrangement of atoms and the presence of specific functional groups. These structural details are crucial for understanding the chemical behavior of the compound under study (Barili, Valenti, Artali, Bombieri, & Da re, 2001).
Chemical Reactions and Properties
Chromen-2-one derivatives participate in various chemical reactions, including nucleophilic substitution, which allows for the introduction or modification of functional groups. The presence of a nitro group can lead to reactions that form highly fluorescent derivatives, indicating potential applications in fluorescence analysis and probe design. The chemical properties, such as reactivity towards nucleophiles or electrophiles, are influenced by the specific substituents present on the chromen-2-one core (Noe, Kornilios, & Lachmann, 2003).
properties
IUPAC Name |
7-[(2-fluorophenyl)methoxy]-4-methyl-6-nitrochromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FNO5/c1-10-6-17(20)24-15-8-16(14(19(21)22)7-12(10)15)23-9-11-4-2-3-5-13(11)18/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPELOWVDJPFXTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=CC(=C(C=C12)[N+](=O)[O-])OCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.